![molecular formula C9H11IN2O2 B1406468 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbaldehyde CAS No. 1627924-19-9](/img/structure/B1406468.png)
3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbaldehyde
Overview
Description
3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbaldehyde (3-I-THPPC) is an organic compound with a wide range of applications in scientific research. It is used as a reagent in the synthesis of organic compounds and as a catalyst in biochemistry and chemical engineering. 3-I-THPPC is also used in the development of new drugs, as a pharmaceutical ingredient, and as a probe in molecular biology.
Scientific Research Applications
Synthesis Methods
- A study detailed the synthesis of novel heterocycles, including those related to pyrazole derivatives, using facile reactions. This approach underscores the versatility of pyrazole-based compounds in generating diverse heterocyclic structures, which could be relevant for the synthesis of the target compound (Baashen, Abdel-Wahab, & El‐Hiti, 2017).
- Another method reported involves the functionalization of pyrazole derivatives to produce compounds with potential ligand applications, suggesting a pathway for modifying the target compound to enhance its utility in mixed metal polynuclear complexes (Olguín & Brooker, 2011).
Applications in Scientific Research
- The antimicrobial and biological activity of chitosan Schiff bases derived from heteroaryl pyrazole carbaldehydes has been explored, indicating the potential of pyrazole derivatives in developing new antimicrobial agents. While the specific target compound is not mentioned, this study highlights the broader utility of pyrazole carbaldehydes in biological applications (Hamed et al., 2020).
- Pyrazole fused pyran analogues have been synthesized and evaluated for their antimicrobial, antioxidant, and molecular docking studies. This research suggests that pyrazole-pyran conjugates could have significant applications in medicinal chemistry and drug design, providing a context for the potential applications of the target compound (Gurunanjappa, Ningappa, & Kariyappa, 2016).
properties
IUPAC Name |
3-iodo-1-(oxan-2-yl)pyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11IN2O2/c10-9-7(6-13)5-12(11-9)8-3-1-2-4-14-8/h5-6,8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVGOFLFNBCDVFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C=C(C(=N2)I)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11IN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401172282 | |
Record name | 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401172282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1627924-19-9 | |
Record name | 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1627924-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401172282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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